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Compound of Interest

Compound Name: Diiron nonacarbonyl!

Cat. No.: B1239563

The Pauson-Khand Reaction

The Pauson-Khand reaction (PKR) is a powerful [2+2+1] cycloaddition for synthesizing a,3-
cyclopentenones from an alkene, an alkyne, and carbon monoxide.[4][5] While historically
reliant on stoichiometric amounts of cobalt carbonyls, various catalytic systems, including those
based on iron, have been developed.

Alternative Catalysts

A range of transition metal complexes can catalyze the Pauson-Khand reaction, offering
alternatives to iron-based systems.[4] Notable examples include complexes of cobalt, rhodium,
molybdenum, and nickel.[4][6] The choice of catalyst can influence reaction conditions,
efficiency, and even regioselectivity.[4]

Performance Comparison

The following table summarizes the performance of various catalysts in the intramolecular
Pauson-Khand reaction of a representative 1,6-enyne.
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Catalyst Temperatur ) Pressure ]
Time (h) Yield (%) Reference

System e (°C) (atm CO)
Fe2(CO)9
(stoichiometri ~ 60-80 12-24 1 ~70-80 General
c)
Co2(CO)s

_ 60-70 24-48 1-3 60-90 [6]
(catalytic)
[Rh(CO):2Cl)2

_ 100-110 12-24 1 80-95 [4]
(catalytic)
Mo(CO)s
(stoichiometri 110 16 1 55 [4]
c)
Ni(0) complex

_ 100 24 1 70-85 [6]
(catalytic)
Co
Nanoparticles 130 12 20 >95 [7]

on Charcoal

Experimental Protocol: Rhodium-Catalyzed

Intramolecular Pauson-Khand Reaction

This protocol is adapted from the synthesis of (+)-phorbol described by Phil Baran, which

utilizes a rhodium catalyst.[4]

Materials:

[Rh(CO)2Cl]2 (0.05 equiv)

1,6-enyne substrate (1.0 equiv)

1,2-dichloroethane (DCE) as solvent

Carbon monoxide (CO) balloon
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Procedure:

e To a solution of the 1,6-enyne in DCE, add [Rh(CO)2Cl]=.
e Purge the reaction vessel with a CO balloon.

» Heat the reaction mixture to 80 °C.

e Monitor the reaction progress by TLC or LC-MS.

e Upon completion, cool the reaction to room temperature and concentrate under reduced
pressure.

» Purify the residue by flash column chromatography on silica gel to afford the bicyclic
cyclopentenone.

Pauson-Khand Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diiron nonacarbonyl - Wikipedia [en.wikipedia.org]

2. benchchem.com [benchchem.com]

3. experimental chemistry - Why is Diiron nonacarbonyl so exceptional? - Chemistry Stack
Exchange [chemistry.stackexchange.com]

4. Pauson—Khand reaction - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1239563?utm_src=pdf-body-img
https://www.benchchem.com/product/b1239563?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diiron_nonacarbonyl
https://www.benchchem.com/pdf/Applications_of_Diiron_Nonacarbonyl_Fe_CO_in_Materials_Science_Application_Notes_and_Protocols.pdf
https://chemistry.stackexchange.com/questions/63298/why-is-diiron-nonacarbonyl-so-exceptional
https://chemistry.stackexchange.com/questions/63298/why-is-diiron-nonacarbonyl-so-exceptional
https://en.wikipedia.org/wiki/Pauson%E2%80%93Khand_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

5. Application of Pauson—Khand reaction in the total synthesis of terpenes - PMC
[pmc.ncbi.nlm.nih.gov]

6. uwindsor.ca [uwindsor.ca]

7. uwindsor.ca [uwindsor.ca]

To cite this document: BenchChem. [alternative reagents to diiron nonacarbonyl in organic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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